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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ER-464195-01 is a potent and specific small molecule inhibitor of the interaction between

Calreticulin (CRT) and the cytoplasmic domain of integrin α-subunits. This interaction is crucial

for maintaining the active conformation of integrins, which are cell surface receptors that

mediate cell-matrix and cell-cell adhesion. By disrupting the CRT-integrin interaction, ER-
464195-01 effectively modulates integrin-dependent cellular functions, including cell adhesion,

migration, and intracellular signaling. These application notes provide detailed protocols for

cell-based assays to investigate the biological activity of ER-464195-01 and to elucidate its

mechanism of action.

Mechanism of Action
Calreticulin, primarily known as an endoplasmic reticulum chaperone protein, also localizes to

the cytoplasm where it binds to the highly conserved KXGFFKR motif in the cytoplasmic tail of

integrin α-subunits. This binding is essential for the "inside-out" signaling that activates

integrins, increasing their affinity for extracellular matrix (ECM) ligands or counter-receptors on
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other cells. ER-464195-01 competitively inhibits this interaction, thereby preventing integrin

activation and subsequent downstream signaling cascades, such as intracellular calcium

mobilization. This inhibitory action leads to a reduction in cell adhesion and migration,

processes that are fundamental in various physiological and pathological conditions, including

inflammation and cancer.

Data Presentation
Table 1: Inhibitory Activity of ER-464195-01

Assay Type
Target
Interaction

Cell
Type/System

IC50 (µM) Reference

In vitro pull-down

assay

Calreticulin and

Integrin α4
N/A 0.17 [1]

In vitro pull-down

assay

Calreticulin and

Integrin αL
N/A 0.36 [1]

In vitro pull-down

assay

Calreticulin and

Integrin αM/α2/

α5

N/A 0.23 [1]

T-cell adhesion

to VCAM-1

PMA-induced T-

cells
T-cells 0.15 [1]

Neutrophil

adhesion to

ICAM-1

fMLP-stimulated

neutrophils
Neutrophils 0.19 [1]

Signaling Pathway
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Extracellular Space

Plasma Membrane
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Integrin α/β Heterodimer

Binding

Integrin Activation
(High Affinity State)

Inside-out Signaling

Calreticulin (CRT)

Stabilizes
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Inhibits Interaction with Integrin
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Preparation

Assay

Analysis

Coat Plate with VCAM-1

Block with BSA

Add Cells to Coated Plate for Adhesion

Label T-cells with Calcein-AM

Treat Cells with ER-464195-01 & PMA

Wash Non-adherent Cells

Read Fluorescence

Calculate % Adhesion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Calreticulin Couples Calcium Release and Calcium Influx in Integrin-mediated Calcium
Signaling - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Cell-Based Assays
Using ER-464195-01]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-for-
cell-based-assays-using-er-464195-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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